Cas no 108698-01-7 (13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-)

Technical Introduction: (13Z,16Z,19Z)-13,16,19-Docosatrienoic acid methyl ester is a polyunsaturated fatty acid methyl ester characterized by three cis double bonds at positions 13, 16, and 19. This compound is of interest in lipid research due to its structural similarity to essential omega-3 fatty acids, making it a potential intermediate in the synthesis of bioactive lipids or studies on metabolic pathways. Its well-defined conjugated double-bond system allows for precise investigations into oxidation stability, enzymatic transformations, or membrane fluidity. The methyl ester form enhances solubility in organic solvents, facilitating analytical and synthetic applications. Suitable for use as a reference standard or in specialized biochemical studies requiring high-purity unsaturated fatty acid derivatives.

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- structure

108698-01-7 structure

Product Name:13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-

CAS No:108698-01-7

MF:C₂₃H₄₀O₂

MW:348.562507629395

CID:128125

PubChem ID:4599240

Update Time:2025-10-23

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

- 13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-
- cis-13,16,19-Docosatrienoic acid methyl ester
- Methyl 13-cis,16-cis,19-cis-docosatrienoate
- Methyl 13-cis,16-cis,19-cis-docosatrienoate1000µg
- Methyl cis-13,16,19-docosatrienoate
- methyl docosa-13,16,19-trienoate
- Methyl (13Z,16Z,19Z)-docosatrienoate
- RXNIYBHTXVTSAK-YSTUJMKBSA-N
- Docosatrienoic Acid methyl ester
- (13Z,16Z,19Z)-13,16,19-Docosatrienoic acid methyl ester
- DTXSID80404729
- 108698-01-7
- RXNIYBHTXVTSAK-UHFFFAOYSA-N
- MDL： MFCD00673448
- Inchi： 1S/C23H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11H,3,6,9,12-22H2,1-2H3
- InChI Key： RXNIYBHTXVTSAK-UHFFFAOYSA-N
- SMILES： O(C)C(CCCCCCCCCCCC=CCC=CCC=CCC)=O

Computed Properties

Exact Mass: 348.30300
Monoisotopic Mass: 348.302830514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 18
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
XLogP3: 8.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.888±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: Not available
Boiling Point: 427.0±14.0 ºC (760 Torr),
Flash Point: 93.1±18.5 ºC,
Refractive Index: 1.475
Solubility: Insuluble (2.5E-4 g/L) (25 ºC),
PSA: 26.30000
LogP: 7.30930
Vapor Pressure: 0.0±1.0 mmHg at 25°C

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Pricemore >>

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